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Compound of Interest

Compound Name: Enasidenib-d6

Cat. No.: B15137361 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Enasidenib-d6, this guide is intended for researchers, scientists, and drug development

professionals. The following procedures are based on available safety data for Enasidenib and

general guidelines for handling deuterated compounds.

Enasidenib-d6 is a deuterated form of Enasidenib, an inhibitor of the isocitrate dehydrogenase

2 (IDH2) enzyme.[1] As with any chemical compound, proper disposal is crucial to ensure

personnel safety and environmental protection. While specific disposal instructions for the

deuterated form are not readily available, the procedures for Enasidenib, combined with best

practices for handling deuterated compounds, provide a strong framework for safe disposal.

Hazard Identification and Classification
Enasidenib is classified with several hazards that must be considered during handling and

disposal. It is harmful if swallowed and may cause damage to organs through prolonged or

repeated exposure.[1][2] It is also suspected of damaging fertility or the unborn child.[1][2][3]

Furthermore, Enasidenib is very toxic to aquatic life with long-lasting effects.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[4]

Specific Target Organ Toxicity

(Repeated Exposure)
H372 / H373

Causes damage to organs

through prolonged or repeated

exposure.[1][2]

Reproductive Toxicity H361f
Suspected of damaging

fertility.[1][2]

Hazardous to the Aquatic

Environment, Long-term

Hazard

H410 / H413
Very toxic to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE)
Before handling Enasidenib-d6, it is imperative to wear appropriate personal protective

equipment to minimize exposure risks.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: In case of inadequate ventilation, use a respiratory protective device.

[3]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of Enasidenib-
d6 waste.

Segregation of Waste:

All waste containing Enasidenib-d6, including unused product, contaminated

consumables (e.g., pipette tips, vials, gloves), and cleaning materials, must be segregated

from general laboratory waste.
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Keep deuterated waste separate from non-deuterated chemical waste to avoid isotopic

dilution, which can be important for certain waste recovery processes.[5]

Waste Collection and Labeling:

Collect all Enasidenib-d6 waste in a designated, leak-proof, and clearly labeled container.

The label should include:

The chemical name: "Enasidenib-d6 Waste"

Hazard pictograms corresponding to the GHS classifications (e.g., skull and

crossbones, health hazard, environment).

The date of waste accumulation.

Spill Management:

In the event of a spill, do not raise dust.[2]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in the designated waste container.

For solid spills, carefully scoop the material into the waste container.

Decontaminate the spill area with an appropriate solvent.

Ensure the area is well-ventilated.

Final Disposal:

Dispose of the collected Enasidenib-d6 waste through a licensed hazardous waste

disposal company.

Do not empty into drains or release into the environment.[2]

Provide the disposal company with the Safety Data Sheet (SDS) for Enasidenib.

Follow all applicable federal, state, and local regulations for hazardous waste disposal.
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Logical Workflow for Enasidenib-d6 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Enasidenib-d6.

Start: Enasidenib-d6 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Separate from general & non-deuterated waste)

Collect in Labeled, Leak-Proof Container

Spill Occurs?

Manage Spill:
- Avoid dust

- Absorb/Scoop
- Decontaminate

Yes

Store Securely for Pickup

No

Dispose via Licensed
Hazardous Waste Contractor

End: Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Enasidenib-d6.

Disclaimer: This information is intended as a guide and does not replace the need for a site-

specific risk assessment and adherence to all institutional and regulatory guidelines. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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